Cas no 1371961-83-9 (3-[4-(2-methyl-1H-indol-3-yl)-1,3-thiazol-2-yl]benzamide)

• Product Name: 3-[4-(2-methyl-1H-indol-3-yl)-1,3-thiazol-2-yl]benzamide
• CAS No: 1371961-83-9
• MF: C₁₉H₁₅N₃OS
• MW: 333.406902551651
• CID: 6332684
• PubChem ID: 52759543
• Update Time: 2025-06-09

3-[4-(2-methyl-1H-indol-3-yl)-1,3-thiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-(2-Methyl-1H-indol-3-yl)thiazol-2-yl)benzamide
• EN300-6767008
• 1371961-83-9
• Z840901368
• AKOS034625185
• 3-[4-(2-methyl-1H-indol-3-yl)-1,3-thiazol-2-yl]benzamide

• Inchi： 1S/C19H15N3OS/c1-11-17(14-7-2-3-8-15(14)21-11)16-10-24-19(22-16)13-6-4-5-12(9-13)18(20)23/h2-10,21H,1H3,(H2,20,23)
• InChI Key： KGRVCXCJJSKLHQ-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=C(C(N)=O)C=2)=NC(=C1)C1=C(C)NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 333.09358328g/mol
• Monoisotopic Mass: 333.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 100Ų

Additional information on 3-[4-(2-methyl-1H-indol-3-yl)-1,3-thiazol-2-yl]benzamide

Introduction to 3-[4-(2-methyl-1H-indol-3-yl)-1,3-thiazol-2-yl]benzamide (CAS No. 1371961-83-9)

3-[4-(2-methyl-1H-indol-3-yl)-1,3-thiazol-2-yl]benzamide, identified by its CAS number 1371961-83-9, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a benzamide moiety linked to a thiazole ring, further substituted with a methylated indole group, makes it a promising candidate for further investigation in drug discovery.

The structural framework of 3-[4-(2-methyl-1H-indol-3-yl)-1,3-thiazol-2-yl]benzamide incorporates several pharmacophoric elements that are known to interact with biological targets. The benzamide group is a common pharmacophore found in many bioactive molecules, often contributing to the binding affinity and selectivity of drug candidates. The thiazole ring is another important structural feature, frequently observed in therapeutic agents due to its ability to modulate various biological pathways. Additionally, the indole moiety, particularly the methylated derivative, is known for its role in influencing receptor binding and pharmacological activity.

In recent years, there has been a growing interest in indole derivatives as they exhibit a wide range of biological activities. The methylated indole group in 3-[4-(2-methyl-1H-indol-3-yl)-1,3-thiazol-2-yl]benzamide is particularly noteworthy, as it has been shown to enhance the binding affinity to certain protein targets. This compound represents an excellent example of how structural modifications can lead to the development of novel pharmacological agents.

The synthesis of 3-[4-(2-methyl-1H-indol-3-yl)-1,3-thiazol-2-yl]benzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the thiazole ring, followed by the introduction of the indole substituent and finally the benzamide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve the desired connectivity between the various structural units.

One of the most compelling aspects of 3-[4-(2-methyl-1H-indol-3-yl)-1,3-thiazol-2-yl]benzamide is its potential therapeutic applications. Current research suggests that this compound may have significant activity against various diseases, including cancer and inflammatory disorders. The benzamide group has been extensively studied for its anti-inflammatory properties, while the thiazole ring has shown promise in inhibiting certain enzymes involved in tumor growth. The methylated indole moiety further enhances its pharmacological profile by improving solubility and bioavailability.

In vitro studies have demonstrated that 3-[4-(2-methyl-1H-indol-3-yl)-1,3-thiazol-2-yl]benzamide exhibits potent activity against multiple targets relevant to human health. For instance, it has been shown to inhibit the activity of enzymes such as COX and LOX, which are implicated in inflammation and pain signaling. Additionally, preliminary data suggest that this compound may also interact with receptors involved in neurotransmission, making it a potential candidate for treating neurological disorders.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy. Preclinical studies are essential for understanding the pharmacokinetic and pharmacodynamic properties of compounds like 3-[4-(2-methyl-1H-indol-3-yl)-1,3-thiazol-2-yb]benzamide. These studies provide critical insights into how the compound behaves within living systems and help identify potential side effects or toxicities.

Ethical considerations are paramount in drug development, ensuring that all research is conducted with integrity and respect for regulatory guidelines. The synthesis and testing of 3-[4-(2-methyl-H-indol-y]-13-thiazolo-benzamide adhere to stringent ethical standards, ensuring that all experiments are performed responsibly and with appropriate oversight.

The future prospects for CAS No. 1371961839 are promising as ongoing research continues to uncover new applications for this compound. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in the development of new treatments for various diseases.

In conclusion, 3-[4-(2-methyl-H-indo-b]-13-thia-zolo-ben-zam-id-e